Cas no 2228156-45-2 ({1-(1-methylcyclopropyl)methylcyclopropyl}methanamine)

• Product Name: {1-(1-methylcyclopropyl)methylcyclopropyl}methanamine
• CAS No: 2228156-45-2
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 6587964
• PubChem ID: 165615713
• Update Time: 2025-07-22

{1-(1-methylcyclopropyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(1-methylcyclopropyl)methylcyclopropyl}methanamine
• 2228156-45-2
• EN300-1803237
• {1-[(1-methylcyclopropyl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C9H17N/c1-8(2-3-8)6-9(7-10)4-5-9/h2-7,10H2,1H3
• InChI Key： VWIZNRDVGKFZCK-UHFFFAOYSA-N
• SMILES： NCC1(CC1)CC1(C)CC1

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on {1-(1-methylcyclopropyl)methylcyclopropyl}methanamine

Chemical Profile of {1-(1-methylcyclopropyl)methylcyclopropyl}methanamine (CAS No. 2228156-45-2)

{1-(1-methylcyclopropyl)methylcyclopropyl}methanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2228156-45-2, represents a unique structural motif that combines cyclopropyl and methyl groups in a manner that suggests potential applications in drug discovery and molecular engineering. The presence of the 1-methylcyclopropyl substituent and the methylcyclopropyl backbone introduces a distinctive set of steric and electronic properties that make this molecule a subject of interest for researchers exploring novel chemical scaffolds.

The structural framework of {1-(1-methylcyclopropyl)methylcyclopropyl}methanamine is characterized by its cyclic aliphatic structure, which is uncommon in many pharmacologically active compounds. The cyclopropyl rings contribute to a rigid, three-dimensional conformation, which can be advantageous in binding to biological targets with high specificity. Additionally, the methyl groups attached to the cyclopropyl moieties may influence the compound's solubility, lipophilicity, and metabolic stability—key factors in drug development. These features have prompted investigations into its potential role as an intermediate or building block in synthesizing more complex molecules.

In recent years, there has been growing interest in cycloalkyl-containing compounds due to their diverse biological activities. For instance, studies have shown that cyclopropane derivatives can exhibit antimicrobial, anti-inflammatory, and even anticancer properties. The compound {1-(1-methylcyclopropyl)methylcyclopropyl}methanamine, with its unique substitution pattern, may share some of these characteristics or possess entirely new functionalities. Researchers have been exploring synthetic routes to modify this core structure, aiming to enhance its pharmacological profile or to develop derivatives with improved efficacy and reduced side effects.

The synthesis of {1-(1-methylcyclopropyl)methylcyclopropyl}methanamine involves multi-step organic transformations that require careful control of reaction conditions to achieve high yields and purity. Advanced techniques such as transition-metal catalysis and stereoselective reactions have been employed to construct the desired cyclic motifs. The use of 1-methylcyclopropyl precursors is particularly critical, as it dictates the stereochemistry of the final product. Recent advances in synthetic methodology have enabled more efficient and scalable production of such complex molecules, making them more accessible for further investigation.

One of the most compelling aspects of studying {1-(1-methylcyclopropyl)methylcyclopropyl}methanamine is its potential application in medicinal chemistry. The compound's structural features suggest that it could serve as a lead molecule for developing new therapeutic agents. For example, its rigid framework might facilitate interactions with enzymes or receptors involved in disease pathways. Additionally, modifications to the methyl or cyclopropyl groups could fine-tune its biological activity, allowing researchers to tailor it for specific therapeutic targets. Collaborative efforts between synthetic chemists and biologists are now focused on evaluating the compound's interactions with biological systems and identifying possible therapeutic applications.

The computational modeling of {1-(1-methylcyclopropyl)methylcyclopropyl}methanamine has also played a crucial role in understanding its behavior. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound might bind to biological targets at the atomic level. These studies have helped predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are essential for assessing its suitability as a drug candidate. The integration of computational methods with experimental data has accelerated the drug discovery process significantly.

As research progresses, the applications of {1-(1-methylcyclopropyl)methylcyclopropyl}methanamine are expected to expand beyond traditional pharmaceuticals. Its unique structural attributes make it a valuable candidate for materials science applications as well. For instance, derivatives of this compound could be explored as monomers or additives in polymers to enhance material properties such as flexibility or thermal stability. Furthermore, its potential role in catalysis has not been overlooked; researchers are investigating how modifications to its structure could improve catalytic efficiency in various chemical reactions.

The regulatory landscape for novel chemical entities like {1-(1-methylcyclopropyl)methylcyclopropyl}methanamine is also evolving to accommodate new discoveries and technologies. Regulatory agencies are increasingly recognizing the importance of innovative molecular designs and are streamlining processes for evaluating their safety and efficacy. This favorable environment encourages researchers to explore unconventional compounds like this one without unnecessary delays or restrictions.

In conclusion, {1-(1-methylcyclopropyl)methylcyclopropyl}methanamine (CAS No. 2228156-45-2) represents a promising area of research with potential implications across multiple scientific disciplines. Its unique structural features offer opportunities for developing novel therapeutics, advanced materials, and innovative chemical processes. As synthetic methodologies continue to improve and computational tools become more sophisticated, the exploration of such compounds will undoubtedly yield valuable insights and applications that benefit society.